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Introduction

Tween 85, also known as Polysorbate 85 or polyoxyethylene (20) sorbitan trioleate, is a non-
ionic surfactant and emulsifier widely utilized across the pharmaceutical, cosmetic, and food
industries. Its utility stems from its ability to form stable oil-in-water emulsions, solubilize poorly
water-soluble active pharmaceutical ingredients (APIs), and enhance the stability of various
formulations. Structurally, Tween 85 is derived from the ethoxylation of sorbitan trioleate, which
is an ester of sorbitan (a derivative of sorbitol) and oleic acid. The "85" designation indicates
that the fatty acid component is primarily trioleate, and it is copolymerized with approximately
20 moles of ethylene oxide. This guide provides an in-depth overview of the core
physicochemical properties of Tween 85, methodologies for their determination, and a logical
workflow for its characterization.

Physicochemical Properties of Tween 85

The functional efficacy of Tween 85 in various applications is dictated by its distinct
physicochemical properties. These properties have been quantified and are summarized in the
table below for ease of reference and comparison. It is important to note that as a polymeric
surfactant, some values, particularly molecular weight and HLB, can be presented as averages
or ranges due to the inherent polydispersity of the material.
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Property Value

Polysorbate 85, Polyoxyethylene (20) sorbitan
Synonyms ]

trioleate
CAS Number 9005-70-3

Molecular Formula

C100H18802s (approximate)

Molecular Weight

~1838.68 g/mol [1]; Calculated as ~1837 g/mol

Appearance

Amber to light yellow, viscous liquid at room
temperature.[2][3][4][5]

Hydrophilic-Lipophilic Balance (HLB)

11.0[2][5] (This value is commonly cited, making
it suitable for oil-in-water emulsions). Other

sources report ranges of 13-14 or 15-16.

Viscosity

~300 cps at 25°C.

Density / Specific Gravity

Density: ~1.028 g/mL at 20°C[2]; ~1.03 g/cm3 at
20°C. Specific Gravity: ~1.030 at 20/4°C.[2]

Solubility

Dispersible in water. Soluble in ethanol,
methanol, ethyl acetate, and toluene.[2][5]

Insoluble in mineral oil and vegetable oils.[5]

Refractive Index

n20/D ~1.473[2]

Saponification Value

80 - 98 mg KOH/g[3][4][5]

Acid Value

< 2.0 mg KOH/g[4][5]

Hydroxyl Value

39 - 60 mg KOH/g[5]

Flash Point

> 110 °C (> 230 °F)[2]

Critical Micelle Concentration (CMC)

A specific CMC value for Tween 85 is not
consistently reported in literature. However, for
the Tween series, CMC generally decreases
with increasing alkyl chain length and increases
with the degree of ethoxylation.[6] Experimental
determination is recommended for specific

formulations.
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Experimental Protocols for Property Determination

Accurate characterization of Tween 85 is crucial for its effective application. The following are
detailed methodologies for determining its key physicochemical properties.

Determination of Hydrophilic-Lipophilic Balance (HLB)

The HLB value is an empirical measure of the degree to which a surfactant is hydrophilic or
lipophilic.

 Griffin's Method (Theoretical Calculation): For non-ionic surfactants like Tween 85, the HLB
can be estimated using the formula: HLB = 20 * (Mh / M) where Mh is the molecular mass of
the hydrophilic portion (the polyoxyethylene chains) and M is the total molecular mass of the
molecule.

o Experimental Titration Method (Water Number):

[e]

A known weight of the surfactant is dissolved in a mixture of benzene and dioxane.

o This solution is then titrated with distilled water until a persistent turbidity is observed,
indicating the formation of a stable emulsion.

o The volume of water required is known as the "Water Number."

o The HLB value is then calculated from the Water Number using a regression equation
established for non-ionic surfactants.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for processing
and formulation.

e Rotational Viscometry:
o Arotational viscometer, which operates on the Searle principle, is used.

o A spindle of appropriate geometry is submerged in a sample of Tween 85 maintained at a
constant temperature (e.g., 25°C).
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o The spindle is rotated at a set speed, and the instrument measures the torque required to
overcome the viscous drag of the fluid.

o The dynamic viscosity is then calculated from the torque, rotational speed, and the
geometry of the spindle.

Critical Micelle Concentration (CMC) Determination

The CMC is the concentration at which surfactant molecules begin to aggregate and form
micelles.

o Surface Tension Method:
o A series of aqueous solutions of Tween 85 at varying concentrations are prepared.

o The surface tension of each solution is measured using a tensiometer (e.g., with the du
Nouy ring method).

o Surface tension is plotted against the logarithm of the surfactant concentration.

o The plot will show a sharp decrease in surface tension with increasing concentration,
followed by a plateau. The point of inflection where the curve breaks is the CMC.

o Conductivity Method:

o Similar to the surface tension method, a range of concentrations of Tween 85 in water are
prepared.

o The electrical conductivity of each solution is measured.

o A plot of conductivity versus surfactant concentration will show two lines with different
slopes. The intersection of these lines indicates the CMC.

Saponification Value Determination

This value represents the number of milligrams of potassium hydroxide (KOH) required to
saponify one gram of the ester.
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¢ Titration Method:

o A precisely weighed sample of Tween 85 (approximately 2 g) is placed in a flask with a
known excess of 0.5 M ethanolic KOH solution.

o The mixture is heated under reflux for one hour to ensure complete saponification.

o After cooling, the unreacted KOH is titrated with a standardized 0.5 M hydrochloric acid
solution, using phenolphthalein as an indicator.

o Ablank titration is performed without the surfactant sample.

o The saponification value is calculated based on the difference in the volume of HCI
required for the sample and the blank.

Hydroxyl Value Determination

The hydroxyl value is the number of milligrams of KOH equivalent to the hydroxyl content of
one gram of the substance.

e Acetylation and Titration Method:

o A known weight of Tween 85 is acetylated by reacting it with a known excess of acetic
anhydride in pyridine, which converts the hydroxyl groups to acetyl groups.

o After the reaction is complete, water is added to hydrolyze the excess acetic anhydride
into acetic acid.

o The resulting solution is then titrated with a standardized solution of alcoholic KOH to
neutralize the acetic acid.

o Ablank determination is run in parallel.

o The hydroxyl value is calculated from the difference in titration volumes between the blank
and the sample.

Visualization of Characterization Workflow
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The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a non-ionic surfactant such as Tween 85.
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Physicochemical characterization workflow for Tween 85.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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